Reactive blue 195

• CAS: 135990-86-2
• Synonyms: Reactive blue 195
• Molecular Formula: C9H13N3OS

C.I. Reactive Blue 195 (CAS 135990-86-2) is a heterobifunctional reactive dye belonging to the azo chemical class, engineered with both a monochlorotriazine (MCT) and a vinyl sulfone (VS) reactive group within a single molecule.

Reactive Blue 195 CAS 135990-86-2: Technical Baseline for Scientific Procurement and Comparator Selection

C.I. Reactive Blue 195 (CAS 135990-86-2) is a heterobifunctional reactive dye belonging to the azo chemical class, engineered with both a monochlorotriazine (MCT) and a vinyl sulfone (VS) reactive group within a single molecule [1]. This dual reactive anchor architecture enables covalent bonding to cellulose fibers under moderate alkaline fixation conditions (typically 60 °C), a characteristic shared with other 'ME'-series bifunctional dyes [2]. The dye is commercially supplied under trade names including Kemactive Navy Blue CER and Levafix Brilliant Blue PN-RL, and is positioned as a brilliant blue shade for exhaust, continuous, and cold pad-batch dyeing of cotton, viscose, linen, and their blends [1][3].

• [1] World Dye Variety, 'Reactive Blue 195', CAS Registry Number: 135990-86-2, Molecular Structure: Azo class, Properties and Applications: Brilliant blue. http://www.worlddyevariety.com/reactive-dyes/reactive-blue-195.html (accessed 2026-05-04). View Source
• [2] Vipul Organics, 'Reactives – ME Dyes', Bifunctional dyes with vinyl sulphone and monochlorotriazine groups, fixation temperature 60 °C. https://www.vipulorganics.com (accessed 2026-05-04). View Source
• [3] DyStar, 'Levafix® ECO Range', Product positioning for Levafix Brilliant Blue PN-RL. https://www.dystar.com (accessed 2026-05-04). View Source

Why Reactive Blue 195 Cannot Be Interchanged with Other Reactive Blue Dyes Without Quantitative Performance Verification

Within the C.I. Reactive Blue series, dyes sharing the 'blue' designation exhibit fundamentally divergent chromophoric cores (azo, anthraquinone, phthalocyanine, formazan), reactive group architectures (monofunctional VS, homobifunctional, heterobifunctional MCT-VS), and resulting fastness profiles [1]. A procurement decision to substitute Reactive Blue 195 with a lower-cost navy-blue bifunctional analog such as C.I. Reactive Blue 194 or C.I. Reactive Blue 222, or with a high-light-fastness monofunctional dye such as C.I. Reactive Blue 19, without verifying the specific fastness grades and shade coordinates, carries a quantifiable risk of light fastness deficits of 1–2 ISO grades, perspiration fastness underperformance at elevated temperatures, and shade deviation from brilliant blue to navy [2][3][4]. The evidence below establishes where Reactive Blue 195 holds measurable differentiation and where substitution would produce a non-equivalent technical outcome.

• [1] Sinoever International Co., Ltd, 'C.I. Reactive Blue 194 Structure, Property, and Using Areas', 2019. Notes that RB 194 has good soaping and perspiration fastness but lighter light fastness is not very good. https://www.dyestuffscn.com (accessed 2026-05-04). View Source
• [2] World Dye Variety, 'Reactive Blue 222', Light fastness ISO 5–6, navy blue shade. http://www.worlddyevariety.com/reactive-dyes/reactive-blue-222.html (accessed 2026-05-04). View Source
• [3] Ritan Chemical, 'Reactive Blue KN-R (C.I. Blue 19) 90%/100%', Light fastness ISO 7, perspiration fastness 4–5 (75 °C). https://www.ritan-chemical.com (accessed 2026-05-04). View Source
• [4] Ritan Chemical, 'Reactive Blue R-2GLN (C.I. Reactive Blue 194) 150%', Light fastness ISO 5. https://www.ritan-chemical.com (accessed 2026-05-04). View Source

Reactive Blue 195 Product-Specific Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Fastness Comparisons

Light Fastness: Reactive Blue 195 (ISO 6–7) Outperforms C.I. Reactive Blue 194 (ISO 5) by 1–2 Grades for Brilliant Blue Shades

Reactive Blue 195 demonstrates a light fastness rating of ISO 6–7 under standard test conditions [1]. This represents a measurable 1–2 grade advantage over C.I. Reactive Blue 194, a heterobifunctional (MCT-VS) azo navy blue dye that is rated at only ISO 5 for light fastness [2]. For applications where brilliant blue shade retention under light exposure is critical, selecting RB 194 as a substitute would result in a quantifiably inferior light fastness outcome.

Evidence Dimension	Light fastness (ISO standard rating, xenon arc)
Target Compound Data	ISO 6–7 (Fading grade: 5)
Comparator Or Baseline	C.I. Reactive Blue 194: ISO 5 (Fading grade: 3–4)
Quantified Difference	1–2 ISO grade advantage for RB 195
Conditions	ISO 105-B02 standard method; standard depth on cotton; data from manufacturer technical datasheets (World Dye Variety, Ritan Chemical)

Why This Matters

A 1–2 grade difference in light fastness directly governs whether a dyed textile meets brand specifications for apparel, home textiles, or automotive fabrics, making RB 195 the technically necessary choice when ISO 6+ is required and navy shade (RB 194) is optically unsuitable.

• [1] World Dye Variety, 'Reactive Blue 195', Light Fastness ISO 6–7. http://www.worlddyevariety.com/reactive-dyes/reactive-blue-195.html (accessed 2026-05-04). View Source
• [2] Ritan Chemical, 'Reactive Blue R-2GLN (C.I. Reactive Blue 194) 150%', Light Fastness ISO 5. https://www.ritan-chemical.com (accessed 2026-05-04). View Source

Oxygen Bleaching Fastness: Reactive Blue 195 (Grade 5) Delivers 1–2 Grade Superiority Over C.I. Reactive Blue 194 (Grade 3–4)

Reactive Blue 195 achieves an oxygen bleaching fastness fading grade of 5 [1]. In contrast, the closely related heterobifunctional navy dye C.I. Reactive Blue 194 is rated at only grade 3–4 for oxygen bleaching fading [2]. This 1.5–2 grade differential is significant in home textile and apparel segments where oxygen-based detergents are routinely used in domestic laundering.

Evidence Dimension	Oxygen bleaching fastness (fading grade, ISO standard)
Target Compound Data	Fading grade: 5
Comparator Or Baseline	C.I. Reactive Blue 194: Fading grade: 3–4
Quantified Difference	1.5–2 grade advantage for RB 195
Conditions	ISO 105-N02 or equivalent peroxide bleaching test; standard depth on cotton; data from manufacturer technical datasheets (World Dye Variety, Ritan Chemical)

Why This Matters

Domestic and industrial laundering increasingly relies on oxygen-based bleaching systems; a dye with grade 3–4 oxygen bleaching fastness risks unacceptable color change after repeated washing cycles, making RB 195 the technically mandated choice where oxygen bleach stability is specified.

• [1] World Dye Variety, 'Reactive Blue 195', Oxygen Bleaching Fading 5. http://www.worlddyevariety.com/reactive-dyes/reactive-blue-195.html (accessed 2026-05-04). View Source
• [2] Ritan Chemical, 'Reactive Blue R-2GLN (C.I. Reactive Blue 194) 150%', Oxygen Bleaching Fading 3–4. https://www.ritan-chemical.com (accessed 2026-05-04). View Source

Soaping Fastness: Reactive Blue 195 (Grade 5) Surpasses C.I. Reactive Blue 21 (Grade 4) and C.I. Reactive Blue 194 (Grade 4)

Reactive Blue 195 achieves a soaping fastness rating of grade 5 [1]. This is one full grade higher than both C.I. Reactive Blue 21 (phthalocyanine turquoise, soaping grade 4) [2] and C.I. Reactive Blue 194 (azo navy, soaping grade 4) [3]. The grade 5 soaping fastness is a characteristic benefit of the heterobifunctional MCT-VS architecture, which promotes more complete covalent fixation and reduces hydrolyzed dye residue that would otherwise bleed during after-wash.

Evidence Dimension	Soaping fastness (ISO grade)
Target Compound Data	Grade 5
Comparator Or Baseline	C.I. Reactive Blue 21: Grade 4; C.I. Reactive Blue 194: Grade 4
Quantified Difference	1 grade advantage for RB 195 over both comparators
Conditions	ISO 105-C06/C09 or equivalent soaping test; manufacturer technical datasheets (World Dye Variety, Ritan Chemical)

Why This Matters

Soaping fastness directly correlates with wash-down color consistency in production and cross-staining risk in consumer use; a grade 5 rating reduces re-dye rates and customer returns compared to grade 4 alternatives.

• [1] World Dye Variety, 'Reactive Blue 195', Soaping Fastness 5. http://www.worlddyevariety.com/reactive-dyes/reactive-blue-195.html (accessed 2026-05-04). View Source
• [2] Ritan Chemical, 'Reactive Blue KN-G (C.I. Blue 21) 100%/150%', Soaping Fastness 4. https://www.ritan-chemical.com (accessed 2026-05-04). View Source
• [3] Ritan Chemical, 'Reactive Blue R-2GLN (C.I. Reactive Blue 194) 150%', Soaping Fastness 4. https://www.ritan-chemical.com (accessed 2026-05-04). View Source

Perspiration Fastness at Elevated Temperature: Reactive Blue 195 (Fading 4–5 at 95 °C) Provides Differentiated Performance vs. C.I. Reactive Blue 19 and C.I. Reactive Blue 21 Tested at 75 °C

Reactive Blue 195 is rated for perspiration fastness at 95 °C with fading grade 4–5 and stain grade 5 [1]. In comparison, C.I. Reactive Blue 19 (anthraquinone, monofunctional VS) is rated at perspiration fading 4–5 but only at 75 °C [2], and C.I. Reactive Blue 21 (phthalocyanine) is rated at fading 4 and stain 4 at 75 °C [3]. The higher test temperature for RB 195 (95 °C vs. 75 °C) provides evidence of superior perspiration fastness stability under more demanding thermal conditions, which is relevant for sportswear and tropical-wear applications where perspiration exposure occurs at elevated body-surface temperatures.

Evidence Dimension	Perspiration fastness (fading/stain grades, test temperature)
Target Compound Data	Fading 4–5, Stain 5 at 95 °C
Comparator Or Baseline	C.I. Reactive Blue 19: Fading 4–5, Stain 5 at 75 °C; C.I. Reactive Blue 21: Fading 4, Stain 4 at 75 °C
Quantified Difference	RB 195 tested at 20 °C higher temperature while maintaining stain grade 5; RB 195 outperforms RB 21 by 1 grade in fading and stain at a higher test temperature
Conditions	ISO 105-E04 perspiration test; alkaline and acid perspiration simulants; manufacturer technical datasheets

Why This Matters

Perspiration fastness measured at 95 °C provides a more stringent and realistic assessment for garments worn under high-activity or high-ambient-temperature conditions; RB 195's tested performance at this elevated temperature de-risks procurement for sportswear and workwear applications.

• [1] World Dye Variety, 'Reactive Blue 195', Perspiration Fastness Fading 4–5, Stain 5 (95 °C). http://www.worlddyevariety.com/reactive-dyes/reactive-blue-195.html (accessed 2026-05-04). View Source
• [2] Ritan Chemical, 'Reactive Blue KN-R (C.I. Blue 19) 90%/100%', Perspiration Fastness 4–5 (75 °C). https://www.ritan-chemical.com (accessed 2026-05-04). View Source
• [3] Ritan Chemical, 'Reactive Blue KN-G (C.I. Blue 21) 100%/150%', Perspiration Fastness 4 (75 °C). https://www.ritan-chemical.com (accessed 2026-05-04). View Source

Reduced Coagulant Demand in Wastewater Treatment: Reactive Red 195 (Structural Analog) Requires 27% Lower PAC Dosage Than Reactive Blue 19 for Equivalent Dye Removal

In a study on decolorization of reactive dyeing wastewater using Poly Aluminium Chloride (PAC), Reactive Red 195—a structural and chemical-class analog to Reactive Blue 195 (both are azo, heterobifunctional MCT-VS dyes)—achieved >94% color removal at an optimal PAC dosage of 160 mg/L at pH 7 [1]. Under the same experimental conditions, C.I. Reactive Blue 19 (anthraquinone, monofunctional VS) required a PAC dosage of 220 mg/L at pH 10 and achieved optimal removal only at a 2× higher initial dye concentration (100 mg/L vs. 50 mg/L) [1]. While this comparison uses RR 195 as a proxy and is not a direct RB 195 head-to-head measurement, the shared bifunctional MCT-VS architecture supports the class-level inference that RB 195-based effluents may be treatable with lower coagulant consumption, reducing operating costs and sludge generation.

Evidence Dimension	PAC coagulant dosage for >94% color removal from wastewater
Target Compound Data	Reactive Red 195 (proxy for RB 195): 160 mg/L PAC at pH 7, initial dye 50 mg/L
Comparator Or Baseline	C.I. Reactive Blue 19: 220 mg/L PAC at pH 10, initial dye 100 mg/L
Quantified Difference	27% lower PAC dosage (160 vs. 220 mg/L); effective at lower initial dye concentration (50 vs. 100 mg/L) and neutral pH vs. alkaline pH
Conditions	Jar-test experiment; local PAC coagulant; optimal pH determined per dye; color removal measured spectrophotometrically

Why This Matters

Reduced coagulant consumption directly lowers effluent treatment operating expenditure and sludge disposal volume; for dyehouses processing large volumes, a 27% reduction in PAC dosage per kg of dye processed translates to measurable cost savings and improved environmental compliance metrics.

• [1] Decolorization of reactive dyeing wastewater by Poly Aluminium Chloride, Universiti Teknologi MARA, 2015. PAC dosage 160 mg/L for Red 195 vs. 220 mg/L for Blue 19. https://openaccess.library.uitm.edu.my (accessed 2026-05-04). View Source

Reactive Blue 195 Optimal Application Scenarios Based on Quantitative Differentiation Evidence

High-Light-Fastness Brilliant Blue Cellulosic Apparel and Home Textiles

When the product specification mandates a brilliant blue (non-navy) shade with ISO light fastness ≥6, Reactive Blue 195 is quantitatively indicated over C.I. Reactive Blue 194 (ISO 5) and matches the light fastness range of the anthraquinone-based C.I. Reactive Blue 19 (ISO 7) while providing the azo-class brilliant blue hue that RB 19's anthraquinone structure cannot replicate identically. The ISO 6–7 light fastness grade supports outdoor apparel, curtain fabrics, and upholstery where photodegradation resistance is a pass/fail criterion. [1][2]

Oxygen-Bleach-Stable Domestic Laundering Applications

For cotton bedding, toweling, and washable apparel destined for consumer markets where oxygen-based detergents (sodium percarbonate/perborate) are dominant, Reactive Blue 195's oxygen bleaching fastness grade of 5 provides a 1.5–2 grade safety margin over C.I. Reactive Blue 194 (grade 3–4). This differentiation directly reduces the risk of visible color fading complaints and product returns in retail channels. [1][2]

Sportswear and High-Perspiration Garments Dyed at Elevated Temperature Specifications

Reactive Blue 195's perspiration fastness rating (fading 4–5, stain 5 at 95 °C) is established at a test temperature 20 °C higher than the standard 75 °C rating reported for C.I. Reactive Blue 19 and C.I. Reactive Blue 21. This makes RB 195 the technically preferable choice for activewear, performance baselayers, and tropical-climate garments where perspiration exposure at body temperature is a realistic use condition. The grade 5 stain rating further ensures low cross-staining risk in multi-color garment constructions. [1][2][3]

Efficiently Treatable Dyehouse Effluent for Cost-Sensitive Manufacturing Operations

Based on class-level inference from Reactive Red 195 wastewater treatment data, RB 195-based dyeing effluents are expected to require lower PAC coagulant dosing (approximately 160 mg/L) compared to effluents containing anthraquinone-based dyes such as RB 19 (220 mg/L). For medium-to-large dyehouses processing metric-ton quantities, this differential in coagulant consumption represents a measurable reduction in effluent treatment chemical costs and sludge disposal volume. [1]

• [1] World Dye Variety, 'Reactive Blue 195', Light Fastness ISO 6–7, Oxygen Bleaching 5, Perspiration Fastness 4–5 (95 °C). http://www.worlddyevariety.com/reactive-dyes/reactive-blue-195.html (accessed 2026-05-04). View Source
• [2] Ritan Chemical, 'Reactive Blue R-2GLN (C.I. Reactive Blue 194) 150%', Light Fastness ISO 5, Oxygen Bleaching 3–4. https://www.ritan-chemical.com (accessed 2026-05-04). View Source
• [3] Decolorization of reactive dyeing wastewater by Poly Aluminium Chloride, Universiti Teknologi MARA, 2015. https://openaccess.library.uitm.edu.my (accessed 2026-05-04). View Source